Cas no 140693-01-2 (3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-)

3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]- structure
140693-01-2 structure
Product Name:3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-
CAS No:140693-01-2
MF:C13H6ClF3N2
MW:282.648352146149
CID:1296479
Update Time:2024-08-03

3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 6-chloro-2-[3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C13H6ClF3N2/c14-11-5-4-9(7-18)12(19-11)8-2-1-3-10(6-8)13(15,16)17/h1-6H
    • InChI Key: RFDGRRFVOIQLTC-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC(C(F)(F)F)=C2)=NC(Cl)=CC=C1C#N

Computed Properties

  • Exact Mass: 282.01728

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 378.2±42.0 °C(Predicted)
  • PSA: 36.68
  • pka: -4.07±0.10(Predicted)

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